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Compound of Interest

Compound Name: Monomethyl glutarate

Cat. No.: B073577

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical guidance on the safe handling, necessary personal protective
equipment (PPE), and proper disposal of monomethyl glutarate to ensure laboratory safety
and operational integrity. Adherence to these procedures is essential to mitigate risks
associated with the handling of this chemical.

Monomethyl glutarate is recognized as a chemical that can cause significant skin and eye
irritation.[1] While specific occupational exposure limits for monomethyl glutarate have not
been established, data for the structurally similar compound, dimethyl glutarate, indicates a
recommended Acceptable Exposure Limit (AEL) of 1.5 ppm (10 mg/m3) for an 8-hour time-
weighted average (TWA). This can be a useful benchmark for risk assessment in the
workplace.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data pertinent to the safe
handling of monomethyl glutarate and its analog.

Parameter Value Compound Source
Acceptable Exposure ] DuPont

o 1.5 ppm (10 mg/m3) Dimethyl Glutarate )
Limit (AEL) Recommendation
Primary Hazards Skin and Eye Irritant Monomethyl Glutarate  [1]
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BENGHE

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense when handling monomethyl

glutarate. The following table outlines the recommended PPE.

Recommended . ]
Body Part . Material/Standard Rationale
Protection
Nitrile gloves
generally offer poor
Butyl rubber or resistance to esters.
_ _ Viton™. Double- Butyl rubber and
Chemical-resistant ) ) ]
Hands gloving may be Viton™ provide
gloves ) ) )
appropriate for superior protection
extensive handling. against a variety of
organic chemicals,
including esters.
Safety goggles or Protects against
Eyes safety glasses with ANSI Z87.1 compliant  splashes and
side shields incidental contact.
To be worn over Recommended when
Face Face shield safety there is a significant
goggles/glasses risk of splashing.
Provides a barrier
Standard laboratory S )
Body Laboratory coat . against incidental skin
coa
contact.
Use in a well-
) ventilated area or To minimize inhalation
Respiratory N/A

under a chemical

fume hood.

exposure.

Operational Plan for Handling

A systematic approach to handling monomethyl glutarate is crucial for maintaining a safe
laboratory environment.
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1. Preparation:

e Ensure a chemical fume hood is operational and available.

o Assemble all necessary PPE and ensure it is in good condition.

e Have a chemical spill kit readily accessible.

» Review the Safety Data Sheet (SDS) for monomethyl glutarate before beginning work.
2. Handling:

o Conduct all work involving monomethyl glutarate within a certified chemical fume hood to
minimize inhalation exposure.

o Wear the recommended PPE at all times.

» Avoid direct contact with skin and eyes.

e Use compatible labware (e.g., glass, PTFE) to prevent degradation of equipment.
3. Storage:

» Store monomethyl glutarate in a tightly sealed, properly labeled container.

o Keep in a cool, dry, and well-ventilated area away from incompatible materials.

Spill and Disposal Plan

Immediate and appropriate response to spills and proper waste disposal are critical for safety
and environmental protection.

Spill Cleanup Protocol

In the event of a monomethyl glutarate spill, follow these steps:

o Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.
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e Assess the Spill: From a safe distance, assess the extent of the spill. For large or
unmanageable spills, contact your institution's emergency response team.

» Don PPE: Before attempting to clean up a small, manageable spill, don the appropriate PPE,
including chemical-resistant gloves, safety goggles, a lab coat, and if necessary, respiratory
protection.

o Containment: For liquid spills, create a dike around the spill using an inert absorbent material
such as vermiculite, sand, or commercial sorbent pads.

o Absorption: Gently cover and absorb the spill with the absorbent material, working from the
outside in to prevent spreading.

o Collection: Carefully scoop the absorbed material into a compatible, sealable waste
container.

o Decontamination: Decontaminate the spill area with a suitable solvent (e.g., isopropanol or
ethanol) followed by soap and water. All cleaning materials should be collected as hazardous
waste.

o Disposal: Label the waste container as "Hazardous Waste: Monomethyl Glutarate Spill
Debris" and follow your institution's hazardous waste disposal procedures.

Disposal Plan

All waste containing monomethyl glutarate must be treated as hazardous waste.
e Waste Collection:

o Collect all liquid and solid waste containing monomethyl glutarate in a designated, leak-
proof, and clearly labeled hazardous waste container.

o Do not mix with incompatible waste streams.
e Labeling:

o The hazardous waste container must be labeled with the words "Hazardous Waste," the
full chemical name "Monomethyl Glutarate,"” and a description of the contents (e.qg.,
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"Monomethyl Glutarate solution in methanol").

e Storage:
o Store the hazardous waste container in a designated satellite accumulation area.
o Keep the container sealed except when adding waste.

e Disposal:

o Arrange for pickup and disposal by your institution's environmental health and safety
(EHS) department or a licensed hazardous waste disposal contractor.

o While monomethyl glutarate is not specifically listed as a RCRA hazardous waste, it may
be classified as such based on its characteristics (e.g., ignitability, corrosivity, reactivity, or
toxicity). It is essential to consult with your EHS department for proper waste
characterization and disposal procedures.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of monomethyl
glutarate from initial preparation to final disposal.
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Caption: Workflow for safe handling of monomethyl glutarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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